Cas no 151139-88-7 (4,4-Dimethyl-L-glutamic Acid)

4,4-Dimethyl-L-glutamic Acid Properties

Names and Identifiers

• L-Glutamic acid,4,4-dimethyl-
• 4-DIMETHYL-L-GLUTAMIC ACID
• (4S)-4-amino-2,2-dimethylpentanedioic acid
• 4,4-DiMethyl-L-glutaMic Acid
• (4S)-4-AMINO-2,2-DIMETHYLPENTANEDIOIC ACID
• DTXSID30432794
• J-008782
• SCHEMBL2265477
• AKOS006293193
• (S)-4-Amino-2,2-dimethylpentanedioic acid
• 4-Dimethyl-L-glutamic Acid
• 151139-88-7
• starbld0018859
• 4,4-Dimethyl-L-glutamic acid
• L-Glutamic acid, 4,4-dimethyl-
• +Expand

• InChIKey： HDVPVAJBJJYYBO-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13NO4/c1-7(2,6(11)12)3-4(8)5(9)10/h4H,3,8H2,1-2H3,(H,9,10)(H,11,12)
• SMILES： CC(C)(C(O)=O)CC(C(O)=O)N

Computed Properties

• Exact Mass: 175.08400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 175.08445790g/mol
• Heavy Atom Count: 12
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• LogP: 0.59950
• PSA: 100.62000
• Melting Point: 165-167°C